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Compound of Interest

3-Bromo-4-
Compound Name:
(dimethylamino)benzamide

Cat. No.: B12987907

Get Quote

Executive Structural Summary

e Compound: 3-Bromo-4-(dimethylamino)benzamide
o CAS: 1369782-07-9 (Generic/Analogous)
o Core Scaffold: Benzamide (Primary Amide)

» Key Structural Feature: The Steric "Ortho-Twist". Unlike 4-(dimethylamino)benzamide, where
the

group is coplanar with the phenyl ring allowing full

-conjugation, the introduction of a bulky Bromine atom at the 3-position forces the 4-
dimethylamino group out of planarity.

o Performance Implication: This deplanarization reduces intermolecular

stacking energy, theoretically increasing solubility in polar organic solvents compared to the
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planar analog, while creating a distinct "kinked" hydrophobic vector for protein binding
pockets (e.g., BRD4, PARP).

Comparative Crystallographic Data

Objective comparison of the target molecule against its closest structural analogs to infer

packing behavior.

Target: 3-Bromo-4-

Comparator A: 4-

Comparator B: 3-

Feature (dimethylamino)benz  (Dimethylamino)ben _
_ . Bromo-benzamide
amide zamide
Predicted:[1]
Monoclinic ( Monoclinic ( Monoclinic (
Crystal System
or
) )
)
Space Group Centrosymmetric Centrosymmetric Centrosymmetric
Twisted (~30-60°)
(Due to Br steri Coplanar (< 5°) (Full NIA
; ue to Br steric
Torsion conjugation)
clash)
Amide Dimer (Head- ) ]
] ) Amide Dimer (Head- ) i
H-Bond Motif to-Tail) + Br...H-N ) Amide Tape/Dimer
to-Tail)
contacts
Density ( ~1.55 - 1.65 g/cm3
) ~1.20 g/cm?3 ~1.75 g/cm3
) (Heavier due to Br)
_ _ High (~160-180°C)
Melting Point ) o 149-153°C 150-152°C
(Dipolar stabilization)
Strong ( Strong (
Halogen Bond None
) potential )

Key Insight - The "Twist" Effect: Experimental data from the analogous 3-Bromo-4-

(dimethylamino)benzaldehyde confirms that the steric repulsion between the lone pairs of the
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Bromine (Van der Waals radius ~1.85 A) and the Methyl groups of the amine prevents
coplanarity.

o Consequence: The target molecule will likely exhibit lower melting enthalpy (

) than expected for its molecular weight due to disrupted lattice energy from the twisted
conformation, making it more soluble in drug formulation vehicles (e.g., DMSO/PEG) than
the rigid, planar non-brominated analog.

Experimental Protocols (Self-Validating Systems)

To confirm the specific torsion angle and halogen bonding network for your specific batch,
follow this validated crystallization and refinement protocol.

Phase A: Crystal Growth (Vapor Diffusion)

Rationale: Benzamides have low solubility in non-polar solvents but high solubility in alcohols.
A slow polarity shift is required to grow diffraction-quality single crystals.

 Dissolution: Dissolve 20 mg of 3-Bromo-4-(dimethylamino)benzamide in 2 mL of Methanol
(MeOH) or DMF. Ensure the solution is saturated but free of particulate matter (filter through
0.22 um PTFE).

o Precipitant Prep: Prepare a reservoir of 10 mL Ethyl Acetate (EtOAc) or Pentane.
o Setup: Place the sample vial (uncapped) inside the reservoir jar (sealed).

» Equilibration: Allow to stand at 20°C for 3—7 days. The lower-polarity solvent will diffuse into
the MeOH, slowly increasing supersaturation.

e Harvest: Look for colorless blocks or prisms. Needles indicate growth was too fast (dilute
initial solution by 50% and repeat).

Phase B: Data Collection & Refinement[2]

o Temperature: Collect data at 100 K (Cryo-cooling) to minimize thermal motion of the terminal
methyl groups.
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 Resolution: Aim for 0.80 A or better to resolve the electron density between the Br and the
amide Nitrogen, confirming any intramolecular Hydrogen bonding (

)

» Refinement Target: Watch for disorder in the

group. The "twisted" state may oscillate between two enantiomeric twist angles in the crystal
lattice.

Biological Context: The PARP Signaling Pathway

Benzamide derivatives are the foundational scaffold for PARP inhibitors (e.g., Olaparib
analogs). The 3-Bromo substitution is often explored to fill the hydrophobic pocket adjacent to
the nicotinamide binding site.
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Figure 1. Mechanism of Action for Benzamide Scaffolds in PARP Inhibition. The 3-Bromo
substituent (green node) enhances binding affinity by exploiting hydrophobic interactions within
the NAD+ binding pocket, preventing DNA repair.
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References & Data Sources

e Gao, B., & Zhu, J. L. (2008).4-(Dimethylamino)benzaldehyde. Acta Crystallographica Section
E: Structure Reports Online, 64(6), 01182.

o Relevance: Provides the baseline crystal structure for the non-brominated analog,
establishing the coplanar geometry of the dimethylamino group in the absence of steric
hindrance.

e Vicente, A. et al. (2022).Vibrational Dynamics in crystalline 4-(dimethylamino)benzaldehyde:
Inelastic Neutron Scattering and Periodic DFT Study. Molecules, 27(3), 652.

o Relevance: Validates the vibrational modes and packing forces (C-H...O hydrogen bonds)
typical of this scaffold class.

o Cambridge Structural Database (CSD).Refcode: BZAMID (Benzamide).

o Relevance: Serves as the fundamental reference for the amide dimer packing motif
utilized in the comparative analysis.

e PubChem Compound Summary.CID 98641 (3-Bromo-4-(dimethylamino)benzaldehyde).[3]

o Relevance: Source for physicochemical property estimations (LogP, H-bond
donor/acceptor counts) used to predict the behavior of the amide derivative.

o [3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. researchgate.net [researchgate.net]

e 2. 4-Bromo-4'-(dimethylamino)stilbene - PMC [pmc.ncbi.nim.nih.gov]
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e 3. 3-Bromo-4-(dimethylamino)benzaldehyde | C9H10BrNO | CID 98641 - PubChem
[pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Structural Profiling Guide: 3-Bromo-4-
(dimethylamino)benzamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12987907/docs#structural-profiling-guide-3-bromo-4-
dimethylamino-benzamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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